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Compound of Interest

Compound Name: Titanium trichloride

Cat. No.: B058219

Thermochemical Data of Titanium Trichloride

Titanium trichloride is a compound that exists in several crystalline forms, most notably the
alpha (a), beta (), and gamma (y) polymorphs.[1][2][3] These different phases exhibit distinct
thermochemical properties. The following tables summarize the key quantitative data available
for titanium trichloride.

Table 1: Standard Enthalpy of Formation, Standard Molar Entropy, and Gibbs Free Energy of
Formation for Titanium Trichloride (Solid and Gas Phases) at 298.15 K

Property Value State Reference(s)

Standard Enthalpy of

_ -721.74 kJ/mol Solid [4]
Formation (AfH®)
-172.4 + 0.8 kcal/mol )
Solid (c) [5]
(-721.3 = 3.3 kd/mol)
-539.32 kJ/mol Gas [4]
Standard Molar )
139.74 J-K~t-mol~* Solid [4]

Entropy (S°)

Gibbs Free Energy of Calculated from AfH®
Formation (AfG®) and S°

Solid
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Note: The Gibbs free energy of formation can be calculated using the formula AG° = AH® -
TAS®, where AS° is the entropy change of the formation reaction.

Table 2: Heat Capacity of Solid Titanium Trichloride (Shomate Equation Parameters)

The heat capacity (Cp) of solid TiCls in the temperature range of 298 to 1500 K can be
calculated using the Shomate equation: Cp° = A + Bt + Ct2 + D*t3 + E/t? where t = Temperature
(K) / 1000.

Parameter Value Reference
A 92.96848 [6]
B 18.80574 [6]
C -6.993012 [6]
D 2.024547 [6]
E -0.076285 [6]
F -750.4966 [6]
G 246.5012 [6]
H -721.7400 [6]

These parameters are used in the equations for calculating heat capacity, enthalpy, and
entropy as provided by the NIST-JANAF thermochemical tables.[6]

Table 3: Thermochemical Data for Different Polymorphs of Titanium Trichloride
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Value/Observa
Polymorph Property o Method Reference(s)
ion

Less stable than Molecular

o-TiCls Stability ' [11[7]
B-phase Dynamics
. . Most stable Molecular
B-TiCls Stability _ (7]
phase Dynamics
) . Least stable Molecular
y-TiClz Stability ) [1][7]
phase Dynamics

Negative values
from 50-2000 K,

Gibbs Free o Molecular
All phases indicating ) [1][7]
Energy Dynamics
spontaneous
reactions

Experimental Protocols

A precise understanding of the experimental methodologies used to determine thermochemical
data is crucial for data validation and replication. The following sections detail the protocols for
the synthesis and purification of TiCls, as well as the determination of its key thermochemical
properties.

Synthesis and Purification of Titanium Trichloride

Accurate thermochemical measurements require a pure sample. Titanium trichloride can be
synthesized and purified through several methods.

Method 1: Reduction of Titanium Tetrachloride (TiCls) with Hydrogen

This method involves the gas-phase reduction of TiCla.

e Apparatus: A reaction furnace with a heated inner tube and a cooled outer wall.
e Procedure:

o A stream of hydrogen gas is saturated with titanium tetrachloride vapor.
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o This gas mixture is passed through the annular space between the heated inner tube and
the cooled outer wall of the reaction furnace.

o The reduction reaction (2TiCla + H2 — 2TiCls + 2HCI) occurs at the hot surface.[2]
o The resulting solid titanium trichloride collects on the cold surface.
Method 2: Distillation of Commercial TiCl3-AlCls Mixtures

Commercially available TiCls is often a mixture with aluminum trichloride (AICI3). Pure TiCls can
be obtained by distillation.[8]

o Apparatus: A distillation tube made of stainless steel with a series of collectors, placed in a
furnace.

e Procedure:

[e]

The TiCls-AICls mixture is placed in the distillation tube.[8]

o

The tube is heated to 700°C under an argon atmosphere.[8]

[¢]

Due to the difference in vapor pressures, TiCls and AICIs are separated. TiCls condenses
in a temperature range of 270 to 430°C.[8]

[¢]

The condensed, purified TiCls is collected from the collectors in an inert atmosphere glove
box to prevent reaction with air and moisture.[8]

Determination of Enthalpy of Formation (AfH®)

The standard enthalpy of formation of TiCls is determined using reaction calorimetry.
Method: Reaction Calorimetry via Chlorination

This method involves measuring the heat of reaction of the chlorination of a titanium
subchloride.

o Apparatus: A nickel-bomb calorimeter.

e Procedure:
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o A known mass of purified titanium dichloride (TiCl2) or titanium trichloride is placed in the
bomb calorimeter.

o The bomb is filled with chlorine gas.

o The chlorination reaction is initiated, and the temperature change of the calorimeter is
measured precisely.

o The heat of chlorination is calculated from the temperature change and the heat capacity
of the calorimeter.

o The enthalpy of formation of TiCls can be determined relative to the known heat of
formation of TiCla.[5] For the reaction TiCls(c) + %2Cl2(g) — TiCla(l), the enthalpy change
was measured as -19.89 + 0.32 kcal/mole at 25°C.[5]

Determination of Standard Molar Entropy (S°)

The standard molar entropy of a substance is determined by measuring its heat capacity as a
function of temperature from near absolute zero.

Method: Low-Temperature Adiabatic Calorimetry

This is the most accurate method for determining the absolute entropy of a pure crystalline
substance.

e Apparatus: A low-temperature adiabatic calorimeter.

e Procedure:
o Apure, crystalline sample of titanium trichloride is placed in the calorimeter.
o The sample is cooled to a temperature as close to 0 K as possible.

o The heat capacity (Cp) of the sample is measured at small, incremental temperature steps
up to and beyond the standard temperature of 298.15 K. This is achieved by introducing a
known amount of electrical energy and measuring the resulting temperature increase.
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o The standard molar entropy at 298.15 K is then calculated by integrating the heat capacity
data using the following equation, accounting for any phase transitions: S°(298.15 K) =
[02°8.35 (Cp/T) dT

Determination of Gibbs Free Energy of Formation (AfG°)

The Gibbs free energy of formation can be determined through various methods, including
direct calculation from enthalpy and entropy data, or from equilibrium measurements.

Method 1: Calculation from Enthalpy and Entropy

Once the standard enthalpy of formation (AfH°) and the standard molar entropies (S°) of the
elements and the compound are known, the standard Gibbs free energy of formation can be
calculated using the Gibbs-Helmholtz equation: AfG° = AfH® - TAfS® where AfS° is the standard
entropy of formation.

Method 2: Equilibrium Constant Measurement

The Gibbs free energy change for a reaction is related to its equilibrium constant (K) by the
equation: ArG° = -RT In(K)

e Procedure:

o Areversible reaction involving TiCls is identified, for example, a disproportionation or a
reaction with a known substance.[9]

o The reaction is allowed to reach equilibrium at a specific temperature.

o The concentrations or partial pressures of the reactants and products at equilibrium are
measured.

o The equilibrium constant (K) is calculated from these measurements.

o The standard Gibbs free energy of reaction (ArG°®) is then calculated. From this, and the
known standard Gibbs free energies of formation of the other species in the reaction, the
standard Gibbs free energy of formation of TiCls can be determined. One such equilibrium
studied is between titanium ions and titanium metal in a fluoride-chloride molten salt.[9]
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Visualizations

The following diagrams illustrate the logical flow and relationships in the determination of
thermochemical data for titanium trichloride.
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Workflow for Thermochemical Data Determination of TiCI3
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Caption: Workflow for the experimental determination of thermochemical data for TiCls.
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Relationship of Key Thermochemical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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